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Compound of Interest

Compound Name:
para-Methoxyamphetamine

Hydrochloride

CAS No.: 50505-80-1

Cat. No.: B8821582 Get Quote

Version: 2.4 | Classification: Schedule I (US) / Class A (UK) | Hazard Level: Critical (HPAPI

Equivalent)

Executive Directive: The "Unforgiving" Compound
From the Desk of the Senior Application Scientist:

Do not treat para-Methoxyamphetamine (PMA) Hydrochloride as a standard amphetamine

reference standard. In forensic and toxicological circles, PMA is colloquially known as "Dr.

Death" for a specific reason: it possesses an exceptionally steep dose-response curve and a

narrow therapeutic index. Unlike MDMA, which has a wider safety margin, PMA acts as a

potent monoamine oxidase inhibitor (MAOI) while simultaneously releasing serotonin.

The Causality of Risk: The danger lies in the delayed onset of action. In vivo, this delay often

leads to accidental re-dosing. In the laboratory, the risk is inhalation of micro-particulates during

weighing. Because PMA-HCl is a salt, it forms a fine crystalline dust. Inhaling a quantity

invisible to the naked eye can bypass first-pass metabolism, leading to rapid systemic

serotonergic toxicity.

Your Core Objective: Prevent the generation of airborne particulates. If particulates are

generated, prevent them from entering the respiratory zone.
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Hazard Identification & Risk Profile
Data synthesized from Safety Data Sheets (SDS) and toxicological literature.

Parameter Data Point Operational Implication

GHS Classification

H300/H301: Fatal/Toxic if

swallowedH330: Fatal if

inhaled

Zero-tolerance for dust

generation outside a

containment device.

LD50 (Oral, Mouse) ~605 mg/kg

While seemingly high, the

effective toxic dose in humans

is much lower due to MAOI

interactions.

Physical State
Crystalline Solid

(Hydrochloride Salt)

Prone to static charge; "fly-

away" powder risk during

spatula transfer.

Mechanism Serotonin Releaser + MAOI

Risk of Serotonin Syndrome:

Hyperthermia, rigidity,

autonomic instability.

The PPE Stratification System
We do not rely on "standard" PPE. We use a barrier system validated for High Potency Active

Pharmaceutical Ingredients (HPAPIs).

A. Respiratory Protection (The Critical Barrier)
Requirement:P100 Particulate Filter (Minimum) or PAPR (Powered Air Purifying Respirator).

Why: Standard N95 masks filter 95% of particles >0.3 microns. For PMA-HCl, a "Fatal if

inhaled" substance, 5% penetration is unacceptable. A P100 filter offers 99.97% efficiency.

Protocol: If working outside a glovebox (e.g., in a fume hood), a fit-tested full-face respirator

with P100 cartridges is mandatory to protect mucous membranes (eyes) and lungs

simultaneously.
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B. Dermal Protection (The Permeation Barrier)
Requirement:Double-Gloving Strategy (Nitrile on Nitrile).

Inner Layer: 4-mil Nitrile (Bright color, e.g., orange/purple).

Outer Layer: 5-8 mil Extended Cuff Nitrile (Standard Blue/Black).

Why: This provides a "breakthrough indicator." If the outer glove is compromised, the inner

color shows through. It also allows you to strip the outer contaminated glove while keeping

the skin protected during doffing.

C. Body Shielding
Requirement:Tyvek® (or equivalent) Disposable Lab Coat/Coverall with elastic cuffs.

Why: Cotton lab coats retain dust. If you spill PMA-HCl on cotton, the dust becomes trapped

in the weave and can re-aerosolize later (e.g., when you take the coat home or to the

laundry). Tyvek is non-porous and disposable.

Engineering Controls & Visualization
The PPE is the last line of defense. The first is the engineering control.
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Primary Engineering Controls (PEC)

Secondary Barriers (PPE)

Operational Technique

Class II Biosafety Cabinet 
or Chemical Fume Hood

Microbalance with 
Draft Shield

Contains

Anti-Static Gun 
(Neutralize Charge)

Requires

Full Face P100 Respirator

Tyvek Disposable Gown

Complements

Double Nitrile Gloves 
(Outer: 8mil, Inner: 4mil)

Backup For

Handled By

Wet Wiping Method 
(Prevent Aerosolization)
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Caption: The containment hierarchy. Note that Static Control is inserted as a critical operational

step to prevent powder dispersion.

Operational Protocol: The "Self-Validating"
Workflow
Phase 1: Preparation (Donning)

Inspect Engineering Controls: Verify Fume Hood face velocity is 80–100 fpm.

Donning Sequence:

Step 1: Shoe covers (if applicable).

Step 2: Tyvek Gown (Tape cuffs to inner gloves if high quantity).

Step 3: Inner Gloves (4 mil).

Step 4: Respirator (Perform User Seal Check).

Step 5: Outer Gloves (8 mil extended cuff).

Phase 2: Handling (The Critical Weighing Step)
The majority of laboratory exposures occur during the transfer of dry powder.

Static Neutralization: PMA-HCl is hygroscopic and prone to static. Use an anti-static gun

(e.g., Zerostat) on the vial and spatula before opening. This prevents the powder from

"jumping" and becoming airborne.

The "Wet" Technique:

Pre-weigh the solvent in the receiving vessel.

Add the PMA-HCl powder into the solvent immediately.

Why: Once in solution, the inhalation risk drops to near zero (unless aerosolized).
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Decontamination: Wipe the exterior of the stock vial with a methanol-dampened wipe inside

the hood before returning it to storage.

Phase 3: Disposal & Doffing
Disposal of PMA (Controlled Substance):

Compliance: You cannot simply trash Schedule I substances.

Sequestration: Place waste (wipes, excess powder) in a specific "Controlled Substance

Waste" container.

Destruction: Must be rendered "non-retrievable" (e.g., chemical digestion kits like

RxDestroyer or incineration) per DEA 21 CFR 1317.[1]

Doffing Sequence (Risk of Secondary Contamination):

Outer Gloves: Remove using the "Beak Method" (pinch and pull) inside the hood. Discard in

hazmat waste.

Gown: Unzip and roll outwards (dirty side in).

Respirator: Remove last. Wipe down with alcohol.

Wash: Wash hands with soap and cool water (hot water opens pores) for 20 seconds.

Emergency Response Logic

Exposure Incident Identify Route

Inhalation

Dermal Contact

1. Move to Fresh Air
2. Administer Oxygen

3. Call EMS (Mention MAOI/Serotonin)

1. Strip Contaminated PPE
2. Flush 15 mins (Cool Water)

3. Do NOT Scrub (Abrasion Risk)

Medical Alert:
Monitor for Hyperthermia
& Serotonin Syndrome
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Caption: Immediate response logic for PMA exposure. Note the emphasis on cooling and non-

abrasive washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety Protocol: Handling para-
Methoxyamphetamine (PMA) Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8821582#personal-protective-equipment-for-
handling-para-methoxyamphetamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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